Cas no 54829-37-7 (Cyclohexanecarbothioicacid, S-(1,1-dimethylethyl) ester)

• Product Name: Cyclohexanecarbothioicacid, S-(1,1-dimethylethyl) ester
• CAS No: 54829-37-7
• MF: C₁₁H₂₀OS
• MW: 200.340902328491
• CID: 386924
• PubChem ID: 327925
• Update Time: 2025-04-19

Cyclohexanecarbothioicacid, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbothioicacid, S-(1,1-dimethylethyl) ester
• CYCLOHEXANECARBOTHIOIC ACID S-TERT-BUTYL ESTER
• cyclohexyl-tert-butylsulfanyl-methanone
• S-tert-butyl cyclohexanecarbothioate
• AKOS015906913
• NSC304957
• NSC-304957
• A830378
• S-(tert-butyl) cyclohexanecarbothioate
• DTXSID80316590
• 54829-37-7
• FT-0654184

• Inchi： 1S/C11H20OS/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h9H,4-8H2,1-3H3
• InChI Key： XAQLRTIMENGSOD-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 200.1236
• Monoisotopic Mass: 200.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 269.2°Cat760mmHg
• Flash Point: 103.6°C
• Refractive Index: 1.495
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters